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Sodium thiophene-2-

trihydroxyborate

Cat. No.: B12052172

Get Quote

Executive Summary
Sodium thiophene-2-trihydroxyborate (CAS: 1351378-66-9) is an organoboron salt used

primarily as a nucleophilic partner in palladium-catalyzed cross-coupling reactions (Suzuki-

Miyaura coupling). Unlike its parent compound, thiophene-2-boronic acid, which is prone to

dehydration and trimerization into boroxines, the trihydroxyborate salt offers superior

stoichiometric precision and shelf-stability.

This guide details the physicochemical properties, safety protocols, and handling requirements

necessary to maintain the integrity of this reagent in drug discovery and process chemistry

workflows.[1]

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6][7]
Structural Characteristics
The compound consists of a thiophene ring bound to a saturated boron center. The boron atom

adopts a tetrahedral geometry (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12052172#bc-rfq
https://www.benchchem.com/product/b12052172/docs?utm_src=pdf-body#technical-guide-handling-and-stability-of-sodium-thiophene-2-trihydroxyborate
https://www.lifechempharma.com/safety-and-handling-guidelines-for-sodium-triacetoxyborohydride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) with three hydroxyl groups and the thiophene moiety, carrying a formal negative charge
balanced by a sodium cation.

Property Specification

Chemical Name Sodium thiophene-2-trihydroxyborate

Formula

Molecular Weight 167.95 g/mol

CAS Number 1351378-66-9

Appearance White to off-white solid

Solubility
High in Water, MeOH; Low in non-polar organics

(Hexanes, Toluene)

Hygroscopicity Moderate to High (forms hydrates)

The "Boroxine" Problem & The Salt Solution
A critical reason for selecting the trihydroxyborate salt over the boronic acid is stoichiometric

control. Thiophene-2-boronic acid exists in a dynamic equilibrium with its dehydrated trimer

(boroxine). This variable water content makes precise weighing impossible without prior

titration. The sodium trihydroxyborate salt is "capped" by the hydroxide ion, preventing

dehydration and ensuring that 100 mg of powder delivers a predictable molarity of boron

species.
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Figure 1: Stabilization pathway. The salt form locks the boron species, preventing the

spontaneous dehydration (dashed line) that plagues the free acid.

Safety & Toxicology Profile
Hazard Classification (GHS)
While specific toxicological data for this exact salt is limited, it shares the hazard profile of

thiophene-boron derivatives. Treat as a hazardous substance.[2]

H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[5][3][6]

H319: Causes serious eye irritation.[5][3][6][7]

H335: May cause respiratory irritation.[3][4][6]

Thiophene-Specific Risks
Thiophene derivatives can exhibit lachrymatory properties (inducing tears) and distinct

sulfurous odors. Chronic exposure to thiophene moieties has been linked to potential

hepatotoxicity in metabolic studies of related drugs.

Action: All handling must occur in a certified chemical fume hood.

Handling & Storage Protocols
Storage Conditions

Temperature: Store at 2–8°C (Refrigerated). While the salt is more stable than the acid, cold

storage retards any slow protodeboronation (cleavage of the C-B bond).

Atmosphere: Store under Inert Gas (Argon or Nitrogen).[1] Although trihydroxyborates are

air-stable solids, moisture absorption can lead to clumping and hydrolysis over extended

periods.

Container: Tightly sealed glass or polypropylene vials with Parafilm wrapping.
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Operational Workflow
The following workflow ensures data integrity during experimental setup.
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(Suzuki-Miyaura)

 Add Catalyst 

Click to download full resolution via product page

Figure 2: Operational workflow. Critical step: Allow the vial to warm to room temperature before

opening to prevent condensation, which degrades the salt.

Reaction Compatibility
Solvents: Compatible with MeOH, EtOH,

, and polar aprotic solvents (DMF, DMSO). Poor solubility in THF or Toluene unless a phase
transfer catalyst or water co-solvent is used.
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pH Sensitivity: Avoid acidic media (

). Acids will protonate the hydroxyl groups, reforming the boronic acid and potentially leading
to protodeboronation (loss of the boron group entirely).

Base Requirement: Even though the reagent is a salt, Suzuki couplings often still require an

external base (e.g.,

or

) to facilitate the transmetallation step effectively, depending on the catalyst cycle.

Waste Disposal
Segregation: Do not mix with strong oxidizers (peroxides, nitric acid) due to the thiophene

ring's susceptibility to oxidation.

Stream: Dispose of as Halogenated/Sulfur-containing Organic Waste.

Deactivation: Quench reaction mixtures with water/brine before disposal. If large excess

boron remains, treatment with dilute hydrogen peroxide (oxidative hydrolysis) converts

residues to boric acid and the corresponding oxidized thiophene, which may be safer for

downstream processing, but this must be done cautiously due to exotherm.

References
Cammidge, A. N., et al. (2010). Trihydroxyborate salts: Stable and versatile alternatives to
boronic acids. Organic Letters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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